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Compound of Interest

Compound Name: 5-(2-Aminopyridyl)amide oxime

Cat. No.: B157632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data

interpretation involved in the structural elucidation of the novel compound, 5-(2-
Aminopyridyl)amide oxime. While this molecule is listed as a synthetic intermediate, detailed

characterization data is not widely published.[1][2][3][4][5] Therefore, this document serves as a

detailed framework, outlining the expected results and prescribed protocols based on

established principles of organic spectroscopy and crystallography for analogous structures.

The formal name for this compound is 6-amino-N-hydroxy-3-pyridinecarboximidamide.[4][5] Its

molecular formula is C₆H₈N₄O, with a molecular weight of 152.15 g/mol .[1][4]

Spectroscopic and Analytical Characterization
The primary step in structure elucidation involves a suite of spectroscopic techniques to

determine the molecular formula, identify functional groups, and map the atomic connectivity.

1.1. Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is essential for confirming the molecular formula.

The expected monoisotopic mass is calculated and compared against the measured value.
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Parameter Expected Value

Molecular Formula C₆H₈N₄O

Calculated Exact Mass 152.0698 u

Expected M+H⁺ 153.0776 u

Table 1: Expected High-Resolution Mass Spectrometry Data.

The fragmentation pattern in the mass spectrum would likely show characteristic losses, such

as the loss of the amino group (-NH₂) or cleavage of the pyridine ring, providing further

structural clues.[6][7][8][9]

1.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule. The

spectrum is expected to show characteristic absorption bands for the amine, pyridine ring, and

amide oxime moieties.[10][11][12]

Vibrational Mode
Expected Wavenumber

(cm⁻¹)
Description

O-H Stretch 3600-3150 (broad)
Hydroxyl group of the oxime.

[11][12]

N-H Stretch 3400-3200 (two bands)
Primary amine (-NH₂) group.

[13]

C=N Stretch (Pyridine) ~1600 Aromatic ring stretching.

C=N Stretch (Oxime) ~1665
Carbon-nitrogen double bond

of the oxime.[11][14]

N-O Stretch ~945
Nitrogen-oxygen single bond

of the oxime.[11]

Table 2: Predicted Infrared Absorption Frequencies.
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1.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen

framework of a molecule.[15][16][17][18] A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC,

HMBC) experiments is required for unambiguous assignment.[16]

Predicted ¹H and ¹³C NMR Data (in DMSO-d₆)

Position ¹³C Shift (ppm) ¹H Shift (ppm) Multiplicity Integration

C2 ~158 - - -

C3 ~108 8.1 d 1H

C4 ~138 7.5 dd 1H

C5 ~114 6.5 d 1H

C6 (C=NOH) ~145 - - -

NH₂ - 6.2 s (br) 2H

=NOH - 10.5 s (br) 1H

C(NH₂)NOH - 5.8 s (br) 2H

Table 3: Predicted NMR Spectral Data. Chemical shifts are estimates based on known data for

2-aminopyridine and related derivatives.[19][20][21][22][23]

X-ray Crystallography
The definitive confirmation of the molecular structure is achieved through single-crystal X-ray

diffraction.[24][25] This technique provides precise atomic coordinates, bond lengths, and bond

angles, revealing the three-dimensional arrangement of atoms in the crystal lattice.[24]

Amidoximes, in particular, are known to form interesting intermolecular interactions, such as

hydrogen-bonded dimers or catemers in the solid state.[26]
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Parameter Typical Value Range

Crystal System Monoclinic or Orthorhombic

Space Group P2₁/c or P-1 (common for such molecules)

Unit Cell Dimensions a, b, c (Å); α, β, γ (°)

R-factor < 0.05 for a well-refined structure

Table 4: Hypothetical Crystallographic Data Parameters.

Experimental Protocols
3.1. NMR Spectroscopy[15][16][17]

Sample Preparation: Dissolve 5-10 mg of purified 5-(2-Aminopyridyl)amide oxime in

approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).[15][16]

Data Acquisition: Acquire ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra on a 400

MHz or higher field NMR spectrometer.

Processing: Process the acquired data using appropriate software (e.g., MestReNova,

TopSpin). Reference the spectra to the residual solvent signal of DMSO (δH = 2.50 ppm, δC

= 39.52 ppm).

Analysis: Integrate the ¹H spectrum, assign multiplicities, and use the 2D spectra to establish

proton-proton and proton-carbon correlations to build the molecular structure.

3.2. High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: Prepare a dilute solution (approx. 1 mg/mL) of the compound in a

suitable solvent such as methanol or acetonitrile.

Infusion: Infuse the sample solution into an ESI-TOF or Orbitrap mass spectrometer.

Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ ion.
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Analysis: Determine the exact mass of the molecular ion and use software to generate a

predicted molecular formula based on the high-precision mass measurement.

3.3. Infrared (IR) Spectroscopy

Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with

dry potassium bromide powder and pressing it into a transparent disk. Alternatively, use an

Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

Analysis: Identify the characteristic absorption bands corresponding to the functional groups

present in the molecule.

3.4. Single-Crystal X-ray Diffraction[24][25][27][28][29]

Crystal Growth: Grow single crystals of suitable quality (typically >0.1 mm in all dimensions)

by slow evaporation of a saturated solution or by vapor diffusion.[25][27]

Crystal Mounting: Carefully mount a selected single crystal on a goniometer head.[24]

Data Collection: Place the crystal in a diffractometer and collect diffraction data at a low

temperature (e.g., 100 K) using a monochromatic X-ray source.[25]

Structure Solution and Refinement: Process the diffraction data to determine the unit cell and

space group.[29] Solve the structure using direct methods and refine the atomic positions

and thermal parameters to achieve a final, accurate molecular structure.[25]

Visualizations
Caption: Chemical structure of 5-(2-Aminopyridyl)amide oxime.
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Caption: Experimental workflow for structure elucidation.
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Caption: Predicted key HMBC correlations for structural assignment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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